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Compound of Interest

Compound Name: Furanone C-30

Cat. No.: B15565885

Essential Safety and Handling Guide for Furanone
C-30

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical compounds is paramount. This guide provides immediate, essential
safety and logistical information for the use of Furanone C-30, a synthetic brominated furanone
and a bacterial quorum sensing inhibitor. The following procedural guidance outlines
operational plans, personal protective equipment (PPE) requirements, and disposal protocols
to ensure laboratory safety and regulatory compliance.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Furanone C-30 is provided below.
This information is critical for safe handling and storage.
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Property Value

) (2)-4-Bromo-5-(bromomethylene)-2(5H)-
Chemical Name

furanone
Molecular Formula CsH2Br20:2
Molecular Weight 253.88 g/mol [1]
Appearance Solid[1]
Storage Temperature -20°C[1]
Solubility Soluble to 100 mM in DMSO

Personal Protective Equipment (PPE)

When handling Furanone C-30, a comprehensive suite of personal protective equipment is
mandatory to prevent exposure. As a halogenated organic compound, it requires careful
handling to avoid skin and eye contact, inhalation, and ingestion.

1. Eye and Face Protection:

o Safety Goggles: Chemical splash goggles are required at all times to protect against
splashes.

» Face Shield: A face shield should be worn in addition to goggles when there is a significant
risk of splashing, such as during bulk handling or transfers.

2. Skin Protection:

e Gloves: Nitrile or other chemical-resistant gloves should be worn. Always inspect gloves for
tears or punctures before use and change them frequently.

o Laboratory Coat: A lab coat is essential to protect skin and clothing from contamination.

o Apron: For procedures with a higher risk of splashing, a chemical-resistant apron should be
worn over the lab coat.[2]

3. Respiratory Protection:
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Work with Furanone C-30 should be conducted in a certified chemical fume hood to
minimize inhalation of any dust or vapors.[3]

If a fume hood is not available or if there is a risk of aerosol generation, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary.

N

. Foot Protection:

Closed-toe shoes are mandatory in the laboratory to protect feet from spills.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of Furanone C-30.
The following workflow outlines the key steps from preparation to use.
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Caption: Workflow for Safe Handling of Furanone C-30.
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Disposal Plan

Proper disposal of Furanone C-30 and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it must be disposed of as hazardous waste.

Waste Segregation is Key:

o Halogenated Organic Waste: All solutions and solids containing Furanone C-30 must be
collected in a designated, clearly labeled "Halogenated Organic Waste" container.[3][4][5] Do
not mix with non-halogenated waste.[5][6]

o Contaminated PPE: Disposable gloves, bench paper, and other contaminated materials
should be placed in a separate, sealed bag or container labeled as "Hazardous Waste" for

disposal.

e Sharps: Any contaminated sharps (needles, Pasteur pipettes) must be disposed of in a
designated sharps container.

Disposal Procedure:

o Container Labeling: Ensure all waste containers are properly labeled with "Hazardous
Waste," the chemical name ("Furanone C-30"), and the primary hazard (e.g., "Toxic,"
“Irritant™).

e Secure Storage: Store waste containers in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

» Waste Pickup: Arrange for the collection of hazardous waste through your institution's
Environmental Health and Safety (EHS) department.

The following flowchart illustrates the decision-making process for the proper disposal of
materials contaminated with Furanone C-30.
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Caption: Furanone C-30 Waste Disposal Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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